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Compound of Interest

Compound Name: Dicrotophos

Cat. No.: B1670484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the regulatory status and safety

data for the organophosphate insecticide, Dicrotophos. The information is compiled from

international and national regulatory bodies and safety data sheets to support research and

development activities.

Regulatory Landscape
Dicrotophos is subject to a range of regulations globally due to its high toxicity. Its use is either

banned or severely restricted in many jurisdictions. The following tables summarize its current

regulatory standing.
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Convention/Agreement Status of Dicrotophos Summary of Action

Rotterdam Convention Banned

Dicrotophos is listed as a

banned pesticide, indicating

that international trade is

subject to the Prior Informed

Consent (PIC) procedure.[1][2]

[3][4]

Stockholm Convention Not Listed

Dicrotophos is not currently

listed as a Persistent Organic

Pollutant (POP) under the

Stockholm Convention.[5][6][7]

WHO Classification Class Ib (Highly Hazardous)

Classified as a highly

hazardous pesticide by the

World Health Organization.[8]

[9]
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Jurisdiction Regulatory Body Status Details

United States

Environmental

Protection Agency

(EPA)

Restricted Use

Dicrotophos is a

restricted use

pesticide (RUP)

primarily used on

cotton.[10][11][12] It is

currently undergoing

registration review,

with the EPA

proposing mitigation

measures to address

human health and

ecological risks.[10]

[13][14] These include

reducing application

rates, implementing

buffers, and updating

personal protective

equipment (PPE)

requirements.[13][14]

European Union
European

Commission
Not Approved

Dicrotophos is not an

approved active

substance for use in

plant protection

products in the EU.

[15][16] A default

Maximum Residue

Level (MRL) of 0.01

mg/kg is in place.[15]

India Central Government Banned

The import,

manufacture, sale,

transport, distribution,

and use of

Dicrotophos are

banned.[17]
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Brazil ANVISA
Approved (with

restrictions)

While approved for

use, a significant

percentage of

pesticides approved in

Brazil, including some

organophosphates,

are not approved in

other major

agricultural nations

like the EU and the

US.[18][19]

Safety and Toxicity Profile
Dicrotophos is a potent acetylcholinesterase inhibitor, which is the basis for its insecticidal

activity and its toxicity to other organisms, including humans.[16][20][21][22]

Physical and Chemical Properties
Property Value Source

Appearance
Yellow to brown liquid with a

mild ester odor.
[23]

Molecular Weight 237.21 g/mol [23]

Boiling Point 752°F (400°C) at 760 mmHg [23]

Specific Gravity 1.216 at 59°F (15°C) [23][24]

Vapor Pressure 1 x 10⁻⁵ mmHg at 68°F (20°C) [23]

Water Solubility Miscible [20][23]

Flash Point >175°F (>79.4°C) [23][24]

Toxicological Data
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Endpoint Value/Observation Species

Acute Oral Toxicity Fatal if swallowed.[25] Data not specified

Acute Dermal Toxicity Fatal in contact with skin.[25] Data not specified

Acute Inhalation Toxicity
Toxic if inhaled.[26] Fatal if

inhaled.[25]
Data not specified

Primary Health Effects

Causes damage to organs.[26]

Severe cholinesterase

inhibitor.[20][22]

Human

Symptoms of Acute

Overexposure

Weakness, headache,

tightness in chest, blurred

vision, non-reactive pinpoint

pupils, salivation, sweating,

nausea, vomiting, diarrhea,

and abdominal cramps.[22]

Human

Carcinogenicity

EPA classification: 'Suggestive

Evidence of Carcinogenicity

but Not Sufficient to Assess

Human Carcinogenic

Potential.' Not classified as

carcinogenic by IARC, NTP,

OSHA, or ACGIH.[22]

Laboratory Animals

Reproductive Toxicity

Effects on reproductive

performance, pup survival, and

pup growth observed at high

dose levels that also showed

paternal toxicity.[22]

Rat

Ecotoxicological Data
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Organism Toxicity Level

Birds High

Aquatic Invertebrates High

Bees High

Source:[16]

Experimental Protocols and Methodologies
Detailed experimental protocols for the toxicological and environmental fate studies of

Dicrotophos are typically found within the full regulatory submission dossiers provided to

agencies like the EPA or in peer-reviewed scientific literature. These sources are often

proprietary or require subscriptions for access. However, the EPA's risk assessments for

Dicrotophos rely on a range of established methodologies.[10][14]

Types of Studies Conducted for Regulatory Assessment:

Toxicity Tests: These studies evaluate a wide range of potential health outcomes in major

organ systems across different animal species, lifestages, durations, and routes of exposure.

[10]

Neurotoxicity and Acetylcholinesterase (AChE) Inhibition Assays: For organophosphates,

neurotoxicity via AChE inhibition is a key effect. A 10% change in AChE levels is a common

benchmark in human health risk assessments.[10]

Developmental Neurotoxicity (DNT) Studies: These experiments assess the potential for a

substance to impact the normal development of the nervous system during pregnancy or

childhood, using both animal and in vitro models.[10][14]

Epidemiological Studies: These investigations analyze patterns and causes of health

outcomes in human populations exposed to the substance.[10]

Dietary Exposure Evaluation: Models such as the Dietary Exposure Evaluation Model

(DEEM) are used to estimate exposure from food and drinking water.[12]
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Visualizations
The following diagrams illustrate key concepts related to Dicrotophos.
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Caption: Mechanism of action for Dicrotophos as an acetylcholinesterase inhibitor.
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Caption: Generalized workflow for an EPA human health risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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